6-Fluoroquinoline-2,4-dicarboxylic acid

• Molecular Formula: C11H6FNO4
• Molecular Weight: 235.17 g/mol
• IUPAC Name: 6-fluoroquinoline-2,4-dicarboxylic acid
• InChI: InChI=1S/C11H6FNO4/c12-5-1-2-8-6(3-5)7(10(14)15)4-9(13-8)11(16)17/h1-4H,(H,14,15)(H,16,17)
• InChI Key: PECRASCUCPOANX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CC(=N2)C(=O)O)C(=O)O

Description

6-Fluoroquinoline-2,4-dicarboxylic acid is a useful research compound. Its molecular formula is C11H6FNO4 and its molecular weight is 235.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 5-fluoroindoline-2,3-dione (0.454 g, 2.75 mmol) was a 3M NaOH (5.46 mL, 16.52 mmol) solution added. The reaction mixture was heated until refluxing, and 2-oxopropanoate (0.364 g, 3.30 mmol) was added. After refluxing at 110° C. for 4 h, the mixture was cooled to room temperature. The pH was adjusted to 3-4 with 1M HCl, and the precipitate was filtered and washed with water to yield whitish crystals

Synthesis routes and methods II

Procedure details

5-Fluoroisatin (9.74 g) was added to a hot solution of 33% potassium hydroxide (29.1 g in 85 ml water). Pyruvic acid (9.25 g) was added, the mixture stirred at room temperature for 1 h and boiled for 1 h. The mixture was cooled to room temperature and acidified with c.HCl. After refridgerating overnight, the precipitated material was collected by filtration and dried in vacuo at 50° C. to give the title compound (14.5 g).